3-methyl-5-(4-(pyridin-2-yl)piperazine-1-carbonyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-methyl-5-(4-pyridin-2-ylpiperazine-1-carbonyl)-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C15H17N5O3/c1-18-13(21)11(10-17-15(18)23)14(22)20-8-6-19(7-9-20)12-4-2-3-5-16-12/h2-5,10H,6-9H2,1H3,(H,17,23)
• InChI Key: QZNNXLKAPVFCDR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=CNC1=O)C(=O)N2CCN(CC2)C3=CC=CC=N3
• Molecular Formula: C15H17N5O3
• Molecular Weight: 315.33 g/mol

Description

3-methyl-5-(4-(pyridin-2-yl)piperazine-1-carbonyl)pyrimidine-2,4(1H,3H)-dione, also known as MPP, is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. MPP belongs to the class of pyrimidine derivatives and has been found to exhibit a variety of biological activities.

Scientific Research Applications

Synthesis and Chemical Properties

• This compound has been used in the synthesis of heterocyclic compounds. For instance, in the creation of novel benzodifuranyl, 1,3,5-triazines, and thiazolopyrimidines, derivatives of the compound have exhibited anti-inflammatory and analgesic properties (Abu‐Hashem, Al-Hussain, Zaki, 2020).
• Additionally, research has focused on developing new methods for the synthesis of pyridine-pyrimidines and their bis-derivatives, highlighting the utility of this compound in diverse chemical syntheses (Rahmani, Mohammadpoor-Baltork, Khosropour, Moghadam, Tangestaninejad, Mirkhani, 2018).

Anticonvulsant and Antimicrobial Applications

• Some derivatives have been studied for their anticonvulsant activities. For example, N-Mannich bases derived from benzhydryl- and isopropyl-pyrrolidine-2,5-diones, which are structurally related to 3-methyl-5-(4-(pyridin-2-yl)piperazine-1-carbonyl)pyrimidine-2,4(1H,3H)-dione, have shown promising results in this area (Rybka, Obniska, Rapacz, Filipek, Żmudzki, 2016).
• Additionally, its derivatives have been utilized in antimicrobial studies, emphasizing its potential in developing new antibacterial and antifungal agents (Vidule, 2011).

Pharmacological Properties

• The compound and its derivatives have been explored for various pharmacological properties, including their role as antiemetic agents. These studies have focused on synthesizing new compounds with enhanced antiemetic, tranquilizing, and analgesic activities (Mattioda, Obelianne, Gauthier, Loiseau, Millischer, Donadieu, Mestre, 1975).
• Research has also indicated significant anti-cancer activities in certain cell lines, with structure-activity relationship studies highlighting the importance of specific substituents in enhancing these properties (Singh, Paul, 2006).